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Compound of Interest

Compound Name: Indole-3-butyric acid potassium

Cat. No.: B1324447 Get Quote

An In-depth Technical Guide on the Synthesis and Formulation of Potassium Indole-3-Butyrate

(K-IBA) for Research Purposes

Introduction
Potassium Indole-3-Butyrate (K-IBA) is the potassium salt of Indole-3-Butyric Acid (IBA), a

synthetic auxin widely recognized for its efficacy in promoting adventitious root formation in

plant cuttings and in various plant tissue culture applications. As a plant growth regulator, the

primary advantage of K-IBA over its parent acid, IBA, lies in its high solubility in water, which

simplifies the preparation of aqueous solutions for research and horticultural applications

without the need for organic solvents or alkaline solutions.[1][2][3] This characteristic, combined

with its enhanced stability, makes K-IBA a preferred choice for researchers seeking consistency

and ease of use in their experimental protocols.[4][5]

This technical guide provides a comprehensive overview of the synthesis and formulation of K-

IBA for use in research settings. It includes detailed experimental protocols, data presented in

structured tables for clarity, and visual diagrams of key processes and pathways to aid

researchers, scientists, and drug development professionals in their work with this important

plant hormone.

Physicochemical Properties
K-IBA is a white to light-yellow crystalline solid.[4] Its key properties are summarized in the

table below, providing essential data for laboratory use.
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Property Value References

Chemical Name
Potassium 4-(1H-indol-3-

yl)butanoate
[4][6]

Common Names
Potassium Indole-3-Butyrate,

K-IBA, IBA-K
[4]

CAS Number 60096-23-3 [1][7][8]

Molecular Formula C₁₂H₁₂KNO₂ [1][4][8]

Molecular Weight 241.33 g/mol [8][9]

Purity >98% (for research grade) [8]

Solubility Readily soluble in water [1][4]

Storage 2°C - 8°C, protected from light [6][9]

Synthesis of Potassium Indole-3-Butyrate (K-IBA)
The synthesis of K-IBA is a straightforward acid-base neutralization reaction. Indole-3-butyric

acid (IBA) is treated with a molar equivalent of potassium hydroxide (KOH) in a suitable

solvent, typically an alcohol or water, to yield the potassium salt (K-IBA) and water.

Chemical Reaction
The reaction proceeds as follows:

C₁₂H₁₃NO₂ (IBA) + KOH → C₁₂H₁₂KNO₂ (K-IBA) + H₂O
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Indole-3-Butyric Acid (IBA)

Potassium Indole-3-Butyrate (K-IBA)

+ KOH

Potassium Hydroxide (KOH)

Water (H₂O)
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Weigh K-IBA Powder

Add small volume of
distilled water to dissolve

Transfer to Volumetric Flask

Bring to Final Volume
with distilled water

Mix Thoroughly

Stock Solution (e.g., 1 mg/mL)

Dilute Stock Solution to
Desired Working Concentration

Final Working Solution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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